Cas no 2097925-90-9 (2-bromo-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzamide)

• Product Name: 2-bromo-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzamide
• CAS No: 2097925-90-9
• MF: C₁₉H₁₆BrNO₃
• MW: 386.23924446106
• CID: 5936909
• PubChem ID: 126852732
• Update Time: 2025-06-13

2-bromo-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzamide
• F6517-3762
• 2-bromo-N-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]benzamide
• 2-bromo-N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}benzamide
• 2097925-90-9
• AKOS032466001

• Inchi： 1S/C19H16BrNO3/c20-16-5-2-1-4-15(16)19(23)21-12-17(22)13-7-9-14(10-8-13)18-6-3-11-24-18/h1-11,17,22H,12H2,(H,21,23)
• InChI Key： WWZSCIOFRZXQLS-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(NCC(C1C=CC(C2=CC=CO2)=CC=1)O)=O

Computed Properties

• Exact Mass: 385.03136g/mol
• Monoisotopic Mass: 385.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.5Ų

Additional information on 2-bromo-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzamide

Introduction to 2-bromo-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzamide (CAS No. 2097925-90-9)

2-bromo-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzamide (CAS No. 2097925-90-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 2-bromo-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzamide is particularly noteworthy due to its bromine substitution and the presence of a furan ring. The bromine atom, a halogen with significant electron-withdrawing properties, imparts unique reactivity and stability to the molecule. The furan ring, a five-membered aromatic heterocycle containing an oxygen atom, contributes to the compound's overall hydrophobicity and bioavailability. These structural elements collectively influence the compound's pharmacological profile and biological activity.

In terms of synthesis, 2-bromo-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzamide can be prepared through a multi-step process involving several key reactions. One common approach involves the reaction of 4-(furan-2-yl)benzaldehyde with 2-aminoethanol to form the corresponding amine intermediate. Subsequent bromination and condensation with 2-bromobenzoyl chloride yield the final product. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production in both academic and industrial settings.

The biological activities of 2-bromo-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzamide have been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. In vitro studies using human cancer cell lines have demonstrated that 2-bromo-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzamide can effectively inhibit cell proliferation and induce apoptosis through multiple mechanisms, including the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK.

In addition to its anti-cancer effects, 2-bromo-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzamide has also shown promise in treating inflammatory diseases. Studies have reported that this compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both cell cultures and animal models. These findings suggest that 2-bromo-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzamide may have therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-bromo-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzamide have also been investigated to assess its suitability for clinical applications. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, making it a promising candidate for further development as a therapeutic agent.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 2-bromo-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzamide. Early-phase trials have reported promising results, with the compound demonstrating acceptable safety profiles and preliminary evidence of efficacy in treating various diseases. These findings have generated significant interest from both academic researchers and pharmaceutical companies.

In conclusion, 2-bromo-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzamide (CAS No. 2097925-90-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacokinetic properties, makes it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a significant role in advancing medical treatments for various diseases.